Cas no 1629972-39-9 (4-bromo-2-(2-methylpropoxy)pyrimidine)

• Product Name: 4-bromo-2-(2-methylpropoxy)pyrimidine
• CAS No: 1629972-39-9
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5885103
• PubChem ID: 117626676
• Update Time: 2024-01-12

4-bromo-2-(2-methylpropoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-methylpropoxy)pyrimidine
• SCHEMBL16143061
• 1629972-39-9
• EN300-1142730

• Inchi： 1S/C8H11BrN2O/c1-6(2)5-12-8-10-4-3-7(9)11-8/h3-4,6H,5H2,1-2H3
• InChI Key： BZCLVYVNWRMKCP-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(=N1)OCC(C)C

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35Ų